N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea

• IUPAC Name: 1-(2,4-difluorophenyl)-3-(pyridin-2-ylmethyl)thiourea
• InChI: InChI=1S/C13H11F2N3S/c14-9-4-5-12(11(15)7-9)18-13(19)17-8-10-3-1-2-6-16-10/h1-7H,8H2,(H2,17,18,19)
• InChI Key: RXDJAKLGBFITNN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)CNC(=S)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C13H11F2N3S
• Molecular Weight: 279.31 g/mol

Description

N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea, also known as DFPMT, is a compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is a thiourea derivative that has been synthesized using various methods and has shown promising results in various biochemical and physiological studies.

Mechanism of Action

The mechanism of action of N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea is not fully understood. However, studies have suggested that N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea inhibits the activity of various enzymes and proteins, including DNA topoisomerase II, which is essential for cell division. N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea has also been shown to inhibit the activity of protein tyrosine phosphatases, which are involved in the regulation of cell signaling pathways.
Biochemical and Physiological Effects
N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea has been shown to have various biochemical and physiological effects. Studies have shown that N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea has also been shown to have antimicrobial properties and can be used in the development of new antibiotics. In addition, N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea has been shown to have anti-inflammatory properties and can be used in the treatment of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has shown promising results in various studies. However, N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments. In addition, N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea can be toxic at high concentrations, which can limit its use in some applications.

Future Directions

There are several future directions for the research on N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea. One potential direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to explore its potential applications in the development of new cancer therapies and antibiotics. Additionally, further research is needed to determine the optimal dosage and administration of N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea for various applications.

Synthesis Methods

N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea can be synthesized using various methods, including the reaction of 2,4-difluoroaniline with 2-pyridinemethanethiol in the presence of a reducing agent. Another method involves the reaction of 2,4-difluoroaniline with 2-pyridinecarboxaldehyde followed by the addition of thiourea. The synthesized compound can be purified using various techniques such as chromatography and recrystallization.

Scientific Research Applications

N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea has been extensively studied for its potential applications in scientific research. One of the most significant applications of N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea is in the field of cancer research. Studies have shown that N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-(2,4-difluorophenyl)-N'-(2-pyridinylmethyl)thiourea has also been shown to have antimicrobial properties and can be used in the development of new antibiotics.